Cas no 2138307-78-3 (1,2-Benzisoxazole-3-carboxylic acid, 7-chloro-)

• Product Name: 1,2-Benzisoxazole-3-carboxylic acid, 7-chloro-
• CAS No: 2138307-78-3
• MF: C₈H₄ClNO₃
• MW: 197.575261116028
• CID: 5260651
• Update Time: 2025-10-31

1,2-Benzisoxazole-3-carboxylic acid, 7-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-carboxylic acid, 7-chloro-

• Inchi： 1S/C8H4ClNO3/c9-5-3-1-2-4-6(8(11)12)10-13-7(4)5/h1-3H,(H,11,12)
• InChI Key： RGIWYGIVADJEKV-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC=C2Cl)C(C(O)=O)=N1

Additional information on 1,2-Benzisoxazole-3-carboxylic acid, 7-chloro-

1,2-Benzisoxazole-3-carboxylic acid, 7-chloro- (CAS No. 2138307-78-3)

The compound 1,2-Benzisoxazole-3-carboxylic acid, 7-chloro- (CAS No. 2138307-78-3) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzisoxazoles, which are heterocyclic aromatic compounds characterized by a fused benzene ring and an isoxazole ring. The presence of the carboxylic acid group at position 3 and the chlorine substituent at position 7 imparts unique chemical properties to this molecule.

Chemical Structure and Properties:

The molecular structure of 1,2-Benzisoxazole-3-carboxylic acid, 7-chloro- consists of a benzene ring fused to an isoxazole ring (a five-membered ring containing one oxygen and one nitrogen atom). The carboxylic acid group (-COOH) is attached at position 3 of the isoxazole ring, while a chlorine atom is substituted at position 7 of the benzene ring. This substitution pattern significantly influences the compound's electronic properties, reactivity, and solubility.

Synthesis and Characterization:

The synthesis of 1,2-Benzisoxazole-3-carboxylic acid, 7-chloro- involves multi-step organic reactions, often utilizing chlorination and cyclization techniques. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels. Characterization techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry are commonly employed to confirm the structure and purity of this compound.

Applications in Research:

1,2-Benzisoxazole-3-carboxylic acid, 7-chloro- has garnered attention in academic research due to its unique electronic properties. It serves as a valuable precursor in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The compound's ability to act as a coordinating ligand makes it particularly useful in constructing porous materials with applications in gas storage and catalysis.

Recent Research Findings:

Recent studies have explored the use of 1,2-Benzisoxazole-3-carboxylic acid, 7-chloro- in drug delivery systems. Its biocompatibility and ability to form stable complexes with metal ions have made it a promising candidate for targeted drug delivery applications. Additionally, research has highlighted its potential as a building block for developing novel antibiotics due to its unique interaction with bacterial membranes.

Safety and Handling:

While 1,2-Benzisoxazole-3-carboxylic acid, 7-chloro- is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and maintaining good ventilation during synthesis or manipulation.

Conclusion:

1,2-Benzisoxazole-3-carboxylic acid, 7-chloro- (CAS No. 2138307-78-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.